Cas no 1272741-93-1 ((2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
• CAS No: 1272741-93-1
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5717153
• PubChem ID: 28813481
• Update Time: 2025-05-21

(2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-3-(2-METHYL(1,3-THIAZOL-4-YL))PROPANOIC ACID
• (2R)-2-AMINO-3-(2-METHYL(1,3-THIAZOL-4-YL))PROPANOICACID
• 1272741-93-1
• EN300-1298005
• (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid

• Inchi： 1S/C7H10N2O2S/c1-4-9-5(3-12-4)2-6(8)7(10)11/h3,6H,2,8H2,1H3,(H,10,11)/t6-/m1/s1
• InChI Key： OXUNPVFCPTYFQO-ZCFIWIBFSA-N
• SMILES： S1C(C)=NC(=C1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid

Introduction to (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1272741-93-1)

(2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid, with the CAS number 1272741-93-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a valuable candidate for further research and development in drug discovery.

The compound belongs to a class of molecules characterized by the presence of a thiazole ring, which is a heterocyclic structure consisting of sulfur, nitrogen, and carbon atoms. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid contributes to its distinct chemical and pharmacological profile.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The thiazole moiety in (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid has been shown to interact with various biological targets, including enzymes and receptors involved in cell signaling and metabolism. This interaction potential makes the compound a promising candidate for the development of new drugs targeting diseases such as cancer, inflammation, and metabolic disorders.

One of the most compelling aspects of (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid is its stereochemical configuration. The (R) configuration at the second carbon atom imparts specific spatial properties to the molecule, which can influence its binding affinity and selectivity towards biological targets. This stereochemical feature is particularly important in drug design, as it can significantly impact the efficacy and safety of a therapeutic agent.

Recent studies have demonstrated that thiazole derivatives can exhibit potent inhibitory effects on various enzymes involved in disease pathways. For instance, research has shown that compounds containing the thiazole ring can inhibit kinases and other enzymes that play a role in cancer cell proliferation and survival. (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid has been investigated for its potential to modulate these enzymes, thereby offering a novel approach to cancer therapy.

Moreover, the compound's structural features make it a versatile scaffold for further chemical modification. By incorporating additional functional groups or exploring different substitution patterns on the thiazole ring, researchers can fine-tune the biological activity of (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid to develop more effective therapeutic agents. This flexibility is crucial in drug discovery, as it allows for the optimization of drug candidates based on their pharmacological profiles.

The synthesis of (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as chiral resolution and asymmetric synthesis have been employed to obtain the desired stereochemical configuration at key positions in the molecule.

In conclusion, (2R)-2-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1272741-93-1) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation into new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation drugs.